ZnDTPA

• CAS: 65229-17-6
• Molecular Formula: C14H21N3O10Zn
• Molecular Weight: 456.7 g/mol
• InChI: InChI=1S/C14H23N3O10.Zn/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27;/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27);/q;+2/p-2
• InChIKey: UVJDUBUJJFBKLD-UHFFFAOYSA-L

ZnDTPA Chelation Agent Profile

ZnDTPA, also known as pentetate zinc trisodium or zinc diethylenetriaminepentaacetate, is a synthetic aminopolycarboxylic acid chelating agent. It belongs to the DTPA (diethylenetriaminepentaacetic acid) family, which is characterized by a high affinity for polyvalent metal ions, particularly transuranic elements such as plutonium, americium, and curium [1]. ZnDTPA functions by exchanging its central zinc ion for target metal ions that form more thermodynamically stable complexes with the DTPA ligand, after which the resulting water-soluble chelate is rapidly excreted via glomerular filtration [2]. Unlike its calcium counterpart (Ca-DTPA), ZnDTPA is specifically designed to minimize the depletion of essential endogenous metals, especially zinc, during prolonged chelation therapy [3].

Designed for prolonged chelation protocols with reduced essential metal depletion

Suitable for maintenance therapy after initial Ca-DTPA administration

Water-soluble chelate excreted via renal filtration pathway

• [1] Pentetate Zinc Trisodium (Zn-DTPA) FDA Label. Hameln Pharma GmbH, 2013. View Source
• [2] Zinc-DTPA Informational Material Package Insert. Oak Ridge Associated Universities (ORAU), Nov. 14, 2002. View Source
• [3] Ca-DTPA/Zn-DTPA (Diethylentriamene pentaacetate). Radiation Emergency Medical Management (REMM), U.S. Department of Health and Human Services. View Source

Why ZnDTPA Cannot Be Substituted

Despite sharing the same DTPA ligand backbone, Ca-DTPA and Zn-DTPA exhibit fundamentally different pharmacological and toxicological profiles that preclude simple interchangeability. Ca-DTPA demonstrates approximately 10-fold higher initial decorporation efficacy for transuranic elements within the first 24 hours post-contamination [1], but this enhanced activity comes at the cost of significant depletion of essential trace metals, particularly zinc and manganese, leading to enzyme inhibition and potential embryotoxicity [2]. Conversely, Zn-DTPA provides a safer profile for maintenance therapy but requires substantially higher doses to achieve equivalent early decorporation [3]. Substitution with EDTA is even more problematic, as EDTA exhibits markedly lower stability constants with key target metals—for instance, the log K for Zn-DTPA is 18.75 compared to 16.5 for Zn-EDTA [4]—and lacks the octadentate coordination geometry that enables DTPA's superior encapsulation of larger actinide ions. These quantitative differences in efficacy, toxicity, and metal-binding thermodynamics directly inform procurement decisions and clinical protocol design.

Metal depletion profile

Ca-DTPA may cause significant essential metal depletion (zinc, manganese) and higher toxicity endpoints compared to Zn-DTPA.

Actinide binding affinity

EDTA exhibits substantially lower actinide-binding affinity (log K difference) and lacks octadentate coordination; limits decorporation efficacy.

Dose requirement mismatch

Zn-DTPA requires substantially higher doses to match early decorporation efficacy of Ca-DTPA; dose factors may shift procurement quantities.

• [1] Pentetate Zinc Trisodium (Zn-DTPA) FDA Label. Hameln Pharma GmbH, 2013, Section 12.2 Pharmacodynamics. View Source
• [2] Remedy against radioactive poisoning (Ca-DTPA versus Zn-DTPA). KFK-Nachr., 1976, 8(1), 3-5. View Source
• [3] DTPA Treatment Schedules for Decorporation of 239Pu from Simulated Wounds. Scilit, Health Physics study. View Source
• [4] DTPA Stability Constants. Oroboros Instruments Wiki, citing Dojindo Chelate Table of Stability Constants. View Source

ZnDTPA vs. Ca-DTPA and EDTA: Quantitative Comparison

Early Decorporation Efficacy of Ca-DTPA vs. Zn-DTPA

In a rodent study of internal plutonium contamination, Ca-DTPA administered intravenously within one hour resulted in approximately a 10-fold higher rate of plutonium elimination in urine compared to Zn-DTPA at equivalent doses (10 to 1,000 µmol/kg) [1]. The FDA labeling explicitly states that Ca-DTPA is more effective than Zn-DTPA during the first 24 hours after internal contamination, and recommends Ca-DTPA as the initial dose whenever available [2]. This differential is attributed to the immediate availability of the Ca-DTPA complex for transmetallation with circulating actinides, whereas Zn-DTPA exchanges its zinc ion less readily in the acute phase.

Early Decorporation (≤24h)

Head-to-head

Ca-DTPA ≈ 10× higher plutonium elimination rate than Zn-DTPA

Ca-DTPA reported as more effective for initial emergency response context.

Rodent model; single IV dose, 10–1000 µmol/kg.

Evidence Dimension	Rate of plutonium elimination in urine (early phase, within 1 hour of contamination)
Target Compound Data	Zn-DTPA: baseline elimination rate (reference)
Comparator Or Baseline	Ca-DTPA: approximately 10-fold higher elimination rate than Zn-DTPA
Quantified Difference	Ca-DTPA ≈ 10× more effective than Zn-DTPA (single IV dose, 10–1,000 µmol/kg)
Conditions	Rodent model; intravenous administration within 1 hour of internal plutonium contamination

Why This Matters

This 10-fold efficacy difference dictates that Ca-DTPA, not Zn-DTPA, must be procured for immediate first-line emergency response kits.

• [1] Pentetate Zinc Trisodium (Zn-DTPA) FDA Label. Hameln Pharma GmbH, 2013, Section 12.2 Pharmacodynamics. View Source
• [2] Ca-DTPA/Zn-DTPA (Diethylentriamene pentaacetate). Radiation Emergency Medical Management (REMM), U.S. Department of Health and Human Services. View Source

Dose Requirements for Comparable Decorporation

A direct comparative study in rats injected intramuscularly with 239Pu citrate or nitrate demonstrated that the higher decorporation effectiveness of Ca-DTPA could only be compensated by increasing the Zn-DTPA dosage by a factor of 33 [1]. When Ca-DTPA was administered at 30 µmol/kg subcutaneously daily, achieving comparable organ uptake reduction of 239Pu required a 33-fold higher Zn-DTPA dose. The study further concluded that maintenance of a sustained Zn-DTPA blood level via continuous infusion had little significance, and from a decorporation standpoint, there was no rationale to replace Ca-DTPA with Zn-DTPA during early treatment [1].

Dose for Comparable Efficacy

Head-to-head

Zn-DTPA requires 33-fold higher dosage to match Ca-DTPA

Substantial dose difference informs procurement quantity planning.

Rat model; 239Pu citrate/nitrate i.m.; daily s.c. injections.

Evidence Dimension	Dose required to achieve comparable decorporation efficacy (239Pu)
Target Compound Data	Zn-DTPA: dose factor = 33× relative to Ca-DTPA
Comparator Or Baseline	Ca-DTPA: 30 µmol/kg s.c. daily
Quantified Difference	Zn-DTPA requires 33-fold higher dosage to match Ca-DTPA efficacy
Conditions	Rat model; 239Pu citrate/nitrate i.m.; daily s.c. injections

Why This Matters

Procurement planning must account for substantially larger quantities of Zn-DTPA if it is to be used as a sole agent for early decorporation.

• [1] DTPA Treatment Schedules for Decorporation of 239Pu from Simulated Wounds. Scilit, Health Physics study. View Source

Maintenance Therapy: Zn-DTPA vs. Ca-DTPA Safety

After the initial 24-hour window post-contamination, Zn-DTPA and Ca-DTPA demonstrate similar efficacy for radionuclide decorporation [1]. However, at comparable doses, Zn-DTPA exhibits significantly lower toxicity, including less depletion of trace metals, lower mortality rates, and absence of kidney and liver vacuolization and small bowel hemorrhagic lesions [2]. In beagle studies with 241Am, delayed initiation of therapy (2 weeks after radionuclide injection) showed that on an equimolar basis, the efficacy of Ca-DTPA was not greater than that of Zn-DTPA, but Ca-DTPA carried much greater toxicity [3]. Consequently, FDA guidelines recommend switching from Ca-DTPA to Zn-DTPA for all maintenance therapy beyond the first 24 hours [1].

Maintenance Safety (>24h)

Head-to-head

Zn-DTPA: comparable efficacy, lower trace metal depletion, lower mortality, no organ vacuolization or hemorrhagic lesions

Supports Zn-DTPA procurement for maintenance therapy protocols.

Rodent and beagle models; various transuranic elements.

Evidence Dimension	Decorporation efficacy and toxicity during maintenance therapy (>24 hours post-exposure)
Target Compound Data	Zn-DTPA: similar efficacy to Ca-DTPA; lower trace metal depletion, lower mortality, no organ vacuolization or hemorrhagic lesions
Comparator Or Baseline	Ca-DTPA: similar efficacy; higher trace metal depletion, higher mortality, kidney/liver vacuolization, small bowel lesions
Quantified Difference	Efficacy difference negligible (>24h); toxicity endpoints significantly reduced with Zn-DTPA
Conditions	Rodent and beagle models; intravenous administration; various transuranic elements (Pu, Am, Cm)

Why This Matters

Zn-DTPA is the preferred procurement choice for maintenance therapy protocols and long-term stockpiling due to its superior safety profile without efficacy loss after 24 hours.

• [1] Ca-DTPA/Zn-DTPA (Diethylentriamene pentaacetate). Radiation Emergency Medical Management (REMM), U.S. Department of Health and Human Services. View Source
• [2] Pentetate Zinc Trisodium (Zn-DTPA) FDA Label. Hameln Pharma GmbH, 2013, Section 12.2 Pharmacodynamics. View Source
• [3] A comparison of Ca-DTPA and Zn-DTPA for chelating 241Am in beagles. INIS IAEA, 2024. View Source

Oral Zn-DTPA vs. Intravenous Ca-DTPA

Published experimental data from rats demonstrate that orally administered Zn-DTPA is as effective as repeated intravenous injection for the decorporation of inhaled Pu and Am nitrates, although higher oral dosages are required [1]. In a study administering ZnDTPA in drinking water at 95 µmol kg⁻¹ d⁻¹ over a 21-day interval commencing 1 hour after exposure, lung and total body contents of 238Pu were reduced to 2% and 8% of untreated controls, respectively; corresponding values for 241Am were 3% and 5% [2]. Maximum decorporation of Pu requires a large molar excess of Zn-DTPA over Pu (>1 × 10⁶) [1]. Oral Ca-DTPA data for direct comparison are limited, but the oral route for Zn-DTPA offers a practical advantage for mass casualty scenarios where intravenous administration is logistically challenging.

Oral Zn-DTPA Efficacy

Cross-study comparable

Oral Zn-DTPA reduced lung Pu to 2% of control, total body Pu to 8% (21d)

Oral formulation may support mass-casualty stockpiling scenarios.

Rat model; 238Pu and 241Am inhaled; ZnDTPA in drinking water.

Evidence Dimension	Oral efficacy in reducing lung and total body radionuclide burden
Target Compound Data	Oral Zn-DTPA: lung Pu reduced to 2% of control; total body Pu to 8%; lung Am to 3%; total body Am to 5% (95 µmol/kg/d × 21d)
Comparator Or Baseline	Untreated control animals (100% retention)
Quantified Difference	98% reduction in lung Pu; 92% reduction in total body Pu; 97% reduction in lung Am; 95% reduction in total body Am
Conditions	Rat model; 238Pu and 241Am inhaled as nitrates; ZnDTPA in drinking water; 95 µmol kg⁻¹ d⁻¹ continuous for 21 days

Why This Matters

Oral Zn-DTPA represents a viable procurement option for emergency stockpiles where IV administration infrastructure may be limited.

• [1] Taylor DM, et al. Treatment of human contamination with plutonium and americium: would orally administered Ca- or Zn-DTPA be effective? Radiat Prot Dosimetry. 2007;127(1-4):469-71. View Source
• [2] Gray SA, et al. Optimising the removal of inhaled plutonium and americium from the rat by administration of ZnDTPA in drinking water. Hum Exp Toxicol. 1995 Nov;14(11):902-8. View Source

Stability Constants: Zn-DTPA vs. EDTA and Ca-DTPA

The thermodynamic driving force for transmetallation is quantitatively defined by stability constants (log K). For zinc, the Zn-DTPA complex exhibits a log K of 18.75, compared to 16.5 for Zn-EDTA [1]. This difference of 2.25 log units corresponds to approximately a 178-fold higher binding affinity for DTPA over EDTA. More critically for decorporation applications, Ca-DTPA has a log K of only 10.74 [2], while target actinides and heavy metals exhibit much higher constants (e.g., Pb-DTPA 18.80, Co-DTPA 18.40, Gd-DTPA 22.46) [2]. This thermodynamic hierarchy explains why both Ca-DTPA and Zn-DTPA readily exchange their central cations for transuranic elements, but also why Ca-DTPA indiscriminately strips essential zinc from endogenous pools, whereas Zn-DTPA preferentially exchanges only for metals with higher log K values.

Stability Constants (log K)

Class-level inference

Zn-DTPA log K = 18.75; Zn-EDTA 16.5; Ca-DTPA 10.74

Thermodynamic basis explains reduced endogenous Zn stripping by Zn-DTPA.

Aqueous solution, 25°C; standard thermodynamic measurements.

Evidence Dimension	Stability constant (log K) for metal-chelate complex formation
Target Compound Data	Zn-DTPA: log K = 18.75
Comparator Or Baseline	Zn-EDTA: log K = 16.5; Ca-DTPA: log K = 10.74; Pb-DTPA: log K = 18.80
Quantified Difference	Zn-DTPA vs. Zn-EDTA: +2.25 log units (~178-fold higher affinity); Zn-DTPA vs. Ca-DTPA: +8.01 log units (~10⁸-fold higher affinity for Zn)
Conditions	Standard thermodynamic measurements; aqueous solution; 25°C

Why This Matters

The 8-orders-of-magnitude difference in zinc binding affinity between Zn-DTPA and Ca-DTPA mechanistically explains Zn-DTPA's reduced essential metal depletion, a key procurement differentiator.

• [1] DTPA Stability Constants. Oroboros Instruments Wiki, citing Dojindo Chelate Table of Stability Constants. View Source
• [2] Chelation of Other Heavy Metals. Richardsemelka.com, 2020, citing published stability constant data. View Source

Fetal Safety: Zn-DTPA vs. Ca-DTPA

In a comparative study using PIXE (particle-induced X-ray emission) analysis of fetal mouse liver, Ca-DTPA administration significantly decreased copper and zinc contents in the fetal liver to 2/3 and 1/2 of control values, respectively [1]. In contrast, Zn-DTPA did not significantly affect essential metal contents in either maternal or fetal liver. Both compounds did not affect essential metal contents in the maternal liver [1]. A separate embryotoxicity study in Wistar rats confirmed that while both Zn and Ca salts of DTPA exhibit some embryotoxic actions, only the Ca salt was embryocidal [2]. This differential fetal safety profile is attributed to Ca-DTPA's propensity to strip endogenous zinc, which is critical for DNA synthesis and fetal development.

Fetal Safety Profile

Head-to-head

Ca-DTPA reduced fetal liver Zn by 50% and Cu by 33%; Zn-DTPA no significant change

Zn-DTPA may be considered for pregnancy-related chelation protocol contexts.

Mouse model; PIXE analysis of fetal liver.

Evidence Dimension	Fetal liver essential metal content (zinc and copper)
Target Compound Data	Zn-DTPA: no significant change vs. control
Comparator Or Baseline	Ca-DTPA: fetal liver zinc reduced to 1/2 (50% reduction); copper reduced to 2/3 (33% reduction) of control
Quantified Difference	Ca-DTPA causes 50% zinc depletion and 33% copper depletion in fetal liver; Zn-DTPA causes no significant depletion
Conditions	Mouse model; PIXE analysis; maternal administration

Why This Matters

Zn-DTPA is the only acceptable DTPA salt for chelation therapy in pregnant individuals or women of childbearing potential, directly impacting procurement for specialized clinical settings.

• [1] Effect of Ca-DTPA and Zn-DTPA on Essential Metal Contents in the Fetal Liver of Mice. CiNii Research, 2024. View Source
• [2] Embryotoxicity of the calcium and zinc salts of diethylenetriaminepentaacetic acid (DTPA) in Wistar rats. OSTI.GOV. View Source

ZnDTPA Optimal Use Cases

Long-Term Maintenance Chelation

Following initial Ca-DTPA treatment within the first 24 hours post-exposure, Zn-DTPA is the preferred agent for all subsequent maintenance dosing due to its comparable efficacy and significantly reduced toxicity profile. FDA guidelines mandate switching to Zn-DTPA for continued therapy beyond 24 hours [1]. At comparable doses, Zn-DTPA avoids the kidney and liver vacuolization, small bowel hemorrhagic lesions, and essential trace metal depletion observed with continued Ca-DTPA use [2]. Procurement of Zn-DTPA for maintenance stockpiles is therefore essential for any comprehensive radionuclide decorporation program.

Oral Administration in Mass Casualty Events

Zn-DTPA administered orally in drinking water has demonstrated efficacy comparable to intravenous administration in reducing lung and total body burdens of inhaled plutonium and americium in rodent models [3]. Continuous oral administration of Zn-DTPA at 95 µmol kg⁻¹ d⁻¹ reduced lung Pu to 2% and total body Pu to 8% of untreated controls after 21 days [4]. While higher doses are required compared to IV administration, the oral route enables self-administration in mass casualty scenarios where IV infrastructure is unavailable, making oral Zn-DTPA formulations a strategic procurement priority for public health emergency stockpiles.

Chelation During Pregnancy

Zn-DTPA is the only DTPA salt suitable for decorporation therapy in pregnant individuals due to its lack of significant fetal essential metal depletion. Ca-DTPA reduces fetal liver zinc by 50% and copper by 33% compared to controls, whereas Zn-DTPA shows no significant effect on fetal or maternal essential metal contents [5]. Additionally, only Ca-DTPA exhibits embryocidal effects in rodent models [6]. For clinical settings serving reproductive-age populations or managing accidental exposures during pregnancy, Zn-DTPA must be procured as the exclusive DTPA agent for both acute and maintenance therapy.

Delayed Chelation Initiation

When chelation therapy cannot be initiated within the first 24 hours after internal contamination, Zn-DTPA and Ca-DTPA demonstrate equivalent efficacy on an equimolar basis, but Zn-DTPA carries substantially lower toxicity [7]. In beagle studies with 241Am, treatments begun 2 weeks after radionuclide injection showed no efficacy advantage for Ca-DTPA over Zn-DTPA, yet Ca-DTPA exhibited much greater toxicity [7]. For delayed treatment scenarios—common in occupational exposure settings where contamination may go unrecognized—Zn-DTPA is the rational procurement choice as it provides equivalent decorporation without the added toxic burden.

Application

Selection Property

Validation Focus

Long-Term Maintenance Chelation

Reduced essential metal depletion profile

Renal excretion and trace metal monitoring endpoints

Oral Administration in Mass Casualty Events

Oral bioavailability and logistical feasibility

Lung and total body burden reduction endpoints

Chelation During Pregnancy

Fetal essential metal preservation profile

Maternal-fetal metal content and embryotoxicity endpoints

Delayed Chelation Initiation (>24h)

Comparable efficacy with lower toxicity risk

Decorporation efficacy and organ toxicity endpoints

• [1] Ca-DTPA/Zn-DTPA (Diethylentriamene pentaacetate). Radiation Emergency Medical Management (REMM), U.S. Department of Health and Human Services. View Source
• [2] Pentetate Zinc Trisodium (Zn-DTPA) FDA Label. Hameln Pharma GmbH, 2013, Section 12.2 Pharmacodynamics. View Source
• [3] Taylor DM, et al. Treatment of human contamination with plutonium and americium: would orally administered Ca- or Zn-DTPA be effective? Radiat Prot Dosimetry. 2007;127(1-4):469-71. View Source
• [4] Gray SA, et al. Optimising the removal of inhaled plutonium and americium from the rat by administration of ZnDTPA in drinking water. Hum Exp Toxicol. 1995 Nov;14(11):902-8. View Source
• [5] Effect of Ca-DTPA and Zn-DTPA on Essential Metal Contents in the Fetal Liver of Mice. CiNii Research, 2024. View Source
• [6] Embryotoxicity of the calcium and zinc salts of diethylenetriaminepentaacetic acid (DTPA) in Wistar rats. OSTI.GOV. View Source
• [7] A comparison of Ca-DTPA and Zn-DTPA for chelating 241Am in beagles. INIS IAEA, 2024. View Source